Cas no 2248296-96-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylpiperidin-1-yl)-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylpiperidin-1-yl)-1,3-thiazole-5-carboxylate
• CAS No: 2248296-96-8
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 6503098
• PubChem ID: 165727662
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylpiperidin-1-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248296-96-8
• EN300-6519654
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylpiperidin-1-yl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C18H17N3O4S/c1-11-6-8-20(9-7-11)18-19-10-14(26-18)17(24)25-21-15(22)12-4-2-3-5-13(12)16(21)23/h2-5,10-11H,6-9H2,1H3
• InChI Key： OKAALZRLSWSHLH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CN=C1N1CCC(C)CC1

Computed Properties

• Exact Mass: 371.09397721g/mol
• Monoisotopic Mass: 371.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 108Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylpiperidin-1-yl)-1,3-thiazole-5-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylpiperidin-1-yl)-1,3-thiazole-5-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylpiperidin-1-yl)-1,3-thiazole-5-carboxylate (CAS No: 2248296968) is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a thiazole ring fused with a carboxylate group, which is further connected to a 4-methylpiperidine moiety and an isoindole derivative. These structural elements contribute to its versatile reactivity and potential for use in drug development.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the isoindole derivative followed by its coupling with the thiazole carboxylate via a suitable coupling agent. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has significantly streamlined the synthesis process, making it more accessible for large-scale production.

One of the most notable applications of this compound is in the field of pharmacology, where it has been investigated as a potential lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits potent antimicrobial activity, particularly against Gram-positive bacteria. This property makes it a promising candidate for the design of new antibiotics, which are critically needed in light of the growing threat of antibiotic resistance.

Beyond its pharmacological applications, this compound has also been explored in materials science for its potential as a building block in the synthesis of advanced materials. The thiazole ring in the molecule is known to exhibit interesting electronic properties, which can be harnessed in the development of organic semiconductors and optoelectronic devices. Recent research has demonstrated that derivatives of this compound can be incorporated into thin-film transistors (TFTs), showing improved charge transport properties compared to conventional materials.

In terms of structural characterization, this compound has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and conformational flexibility. The presence of multiple heteroatoms in the molecule contributes to its ability to form hydrogen bonds and engage in π–π interactions, which are crucial for its biological activity and material properties.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Recent studies have focused on assessing its environmental fate and toxicity profile. Preliminary results suggest that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its potential ecological impact. However, further research is required to fully characterize its environmental behavior under various conditions.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methylpiperidin-1-y l)-1,3-thiazole5-carboxylate (CAS No: 2248296968) represents a versatile and multifaceted molecule with significant potential across diverse scientific domains. Its unique structure enables it to serve as a valuable tool in drug discovery and materials science while offering opportunities for further exploration into its environmental impact and synthetic optimization.